5-Fluoropentan-1-amine;hydrochloride
Description
5-Fluoropentan-1-amine hydrochloride is a chemical compound with the molecular formula C5H13ClFN and a molecular weight of 141.61 . It is a building block used in various chemical syntheses .
Molecular Structure Analysis
The molecular structure of 5-Fluoropentan-1-amine hydrochloride consists of a five-carbon chain (pentane) with a fluorine atom attached to the fifth carbon and an amine group attached to the first carbon. The entire molecule is then combined with a hydrochloride group .
Scientific Research Applications
Synthesis of Novel Compounds
"5-Fluoropentan-1-amine hydrochloride" serves as a precursor in the synthesis of various novel compounds. For instance, the compound has been utilized in the synthesis of 3-fluoro-1-aminoadamantane and its derivatives, showcasing its role in producing compounds with potential applications in medicinal chemistry and drug design (G. L. Anderson, Winifred A. Burks, I. Harruna, 1988). Such derivatives are characterized using standard methods, highlighting the compound's versatility in chemical synthesis.
Drug Development
In the realm of drug development, "5-Fluoropentan-1-amine hydrochloride" and its analogs have found applications in the development of protease inhibitors, such as L-735,524 , which exhibits potent antiviral activity against HIV-1 by inhibiting virus replication in cell culture (J. Vacca et al., 1994). This underscores the compound's significance in creating therapeutics for infectious diseases.
Biomedical Research
"5-Fluoropentan-1-amine hydrochloride" is also instrumental in biomedical research, particularly in the study of enzyme inhibitors. For example, α-monofluoromethyl and α-difluoromethyl putrescine , derivatives of 5-fluoropentane-1,4-diamine, have been investigated for their inhibitory effects on ornithine decarboxylase, highlighting the compound's utility in exploring biochemical pathways and potential therapeutic targets (C. Danzin et al., 1982).
Material Science
In materials science, the compound has been explored for its utility in developing polyurethane-based hydrogels for controlled drug delivery, indicating its potential in creating novel drug delivery systems that could enhance the efficacy and safety of therapeutic agents (Musa Kamaci, 2020).
properties
IUPAC Name |
5-fluoropentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12FN.ClH/c6-4-2-1-3-5-7;/h1-5,7H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEMVXHLOPNCYSR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN)CCF.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoropentan-1-amine hydrochloride | |
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